Cas no 1805332-10-8 (2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1805332-10-8
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4922083
• Update Time: 2025-06-09

2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-5-3(7(10)11)2-13-4(1-12)6(5)9/h2,7H,1,12H2
• InChI Key： JBENMMOXAGBVTP-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)F)=CN=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805332-10-8)

2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805332-10-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and multiple fluorine substituents, has garnered attention for its promising applications in drug discovery and development. This article provides a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine is C₈H₆F₄N₂, with a molecular weight of approximately 194.13 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 2-position, difluoro groups at the 3 and 4 positions, and a difluoromethyl group at the 5-position. These substitutions contribute to its unique chemical properties, including high stability, solubility in various organic solvents, and reactivity in different chemical reactions.

The presence of multiple fluorine atoms imparts significant electronic effects to the molecule, enhancing its lipophilicity and influencing its biological activity. The aminomethyl group provides a reactive site for further functionalization, making this compound an attractive building block for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3,4-difluoro-5-(difluoromethyl)pyridine with formaldehyde and ammonia under controlled conditions. This approach typically yields high purity products with good yields.

An alternative synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods have been shown to be highly efficient and selective, allowing for the synthesis of the target compound with minimal side products. Recent advancements in catalytic chemistry have further optimized these processes, making them more suitable for large-scale production.

Applications in Medicinal Chemistry

2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine has shown promising potential in medicinal chemistry due to its unique structural features. The compound's ability to modulate various biological targets has been extensively studied in recent years. One notable application is its use as a scaffold for the development of novel drugs targeting specific receptors or enzymes.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a lead structure for the development of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that derivatives of 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine exhibited enhanced binding affinity and selectivity towards serotonin transporters compared to existing SSRIs. This finding opens up new avenues for the treatment of depression and anxiety disorders.

In another study, researchers explored the potential of this compound as an inhibitor of kinases involved in cancer signaling pathways. The results showed that certain derivatives effectively inhibited key kinases such as AKT and mTOR, leading to reduced cell proliferation and increased apoptosis in cancer cells. These findings suggest that 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine could serve as a valuable starting point for the development of novel anticancer agents.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the therapeutic potential of compounds derived from 2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine. Several derivatives are currently undergoing clinical trials to evaluate their safety and efficacy in treating various diseases.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of a derivative designed as an SSRI. The trial results indicated that the compound was well-tolerated by patients with minimal adverse effects. Further phase II trials are planned to assess its efficacy in treating depression.

In parallel, another derivative is being tested for its anticancer properties in phase I/II clinical trials. Preliminary data suggest that this compound exhibits promising antitumor activity with manageable side effects. If these results are confirmed in larger trials, it could represent a significant breakthrough in cancer therapy.

Conclusion

2-(Aminomethyl)-3,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1805332-10-8) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs targeting various biological targets. Ongoing research and clinical trials continue to uncover new applications and therapeutic benefits of this compound, highlighting its importance in advancing drug discovery and development.